Cas no 593281-04-0 (6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-)

6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro- structure
593281-04-0 structure
Product Name:6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-
CAS No:593281-04-0
MF:C16H23NO
MW:245.359924554825
CID:335376
PubChem ID:71363657
Update Time:2025-04-19

6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-
    • 1-hexyl-3,4-dihydro-2H-quinoline-6-carbaldehyde
    • SCHEMBL7035556
    • 1-hexyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
    • DTXSID90787171
    • 593281-04-0
    • Inchi: 1S/C16H23NO/c1-2-3-4-5-10-17-11-6-7-15-12-14(13-18)8-9-16(15)17/h8-9,12-13H,2-7,10-11H2,1H3
    • InChI Key: NRFRPXCJYVQUFN-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C=1)CCCN2CCCCCC

Computed Properties

  • Exact Mass: 245.177964357g/mol
  • Monoisotopic Mass: 245.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.3Ų
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